[3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone

• IUPAC Name: [3-(aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone
• InChI: InChI=1S/C16H20N2O2/c1-11-6-7-18(10-13(11)9-17)16(19)15-8-12-4-2-3-5-14(12)20-15/h2-5,8,11,13H,6-7,9-10,17H2,1H3
• InChI Key: NXQKTWVYUFSTPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1CN)C(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

[3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone, also known as AB-FUBINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its psychoactive effects. This compound is a potent agonist of the cannabinoid receptors, which are responsible for the regulation of various physiological processes in the body.

Mechanism of Action

[3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone acts as a potent agonist of the cannabinoid receptors, specifically the CB1 and CB2 receptors. These receptors are located in various parts of the body, including the brain, spinal cord, and immune system, and are responsible for the regulation of various physiological processes such as pain sensation, appetite, and immune response. When [3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone binds to these receptors, it activates them and triggers a series of biochemical reactions that result in the physiological effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of [3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone are diverse and can vary depending on the dose and route of administration. Some of the reported effects include euphoria, relaxation, altered perception, and increased appetite. Additionally, [3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone has been shown to have analgesic and anti-inflammatory properties, which make it a promising candidate for the treatment of chronic pain and inflammatory disorders.

Advantages and Limitations for Lab Experiments

[3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone has several advantages for use in lab experiments. It is a potent and selective agonist of the cannabinoid receptors, which makes it a valuable tool for studying the physiological effects of these receptors. Additionally, [3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone is stable and can be easily synthesized in large quantities, which makes it a cost-effective compound for research purposes. However, the psychoactive effects of [3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone can make it difficult to use in certain types of experiments, and caution should be exercised when handling this compound.

Future Directions

There are several future directions for research on [3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone. One area of interest is the development of new synthetic cannabinoids that are more selective and potent than [3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone, which could lead to the discovery of new therapeutic agents for various medical conditions. Additionally, further research is needed to fully understand the mechanism of action of [3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone and its potential effects on the body. Finally, more studies are needed to evaluate the safety and efficacy of [3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone in human clinical trials.

Synthesis Methods

The synthesis of [3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone involves the reaction of 4-methylpiperidine with 1-benzofuran-2-carboxylic acid, followed by the addition of formaldehyde and ammonium chloride. The resulting product is then purified using chromatography techniques to obtain the final compound. This synthesis method has been described in several research papers and is considered to be reliable and efficient.

Scientific Research Applications

[3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone has been extensively studied for its potential medical applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective properties, which make it a promising candidate for the treatment of various neurological disorders such as Parkinson's disease, multiple sclerosis, and epilepsy. Additionally, [3-(Aminomethyl)-4-methylpiperidin-1-yl]-(1-benzofuran-2-yl)methanone has been studied for its potential use as a therapeutic agent for cancer treatment, as it has been shown to inhibit the growth of cancer cells in vitro.